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Compound of Interest

Compound Name: 5-Propylfuran-2-carbaldehyde

Cat. No.: B087962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a detailed overview of the spectroscopic properties and synthesis

of 5-Propylfuran-2-carbaldehyde (CAS Number: 14497-27-9), a furan derivative of interest in

various chemical and potentially biological research areas. While furan-containing compounds

are known for a wide range of biological activities, specific data for this particular molecule is

limited in the public domain.[1][2] This document compiles available experimental data, outlines

a detailed synthesis protocol, and provides context on the general significance of this class of

compounds.

Chemical and Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for 5-
Propylfuran-2-carbaldehyde. It is important to note that while experimental Nuclear Magnetic

Resonance (NMR) data is available, specific experimental Infrared (IR), Mass Spectrometry

(MS), and Ultraviolet-Visible (UV-Vis) data for this compound could not be sourced from the

public domain during the compilation of this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental ¹H and ¹³C NMR data have been reported in the context of its synthesis.[3]

Table 1: ¹H NMR Spectroscopic Data of 5-Propylfuran-2-carbaldehyde[3]
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

9.51 s - Aldehyde H

7.16 d 4.5 Furan Ring H

6.23 d 4.5 Furan Ring H

2.69 t 7.5 -CH₂- (α to furan)

1.72 m - -CH₂- (β to furan)

0.97 t 7.5 -CH₃

Solvent: CDCl₃, Frequency: 300 MHz

Table 2: ¹³C NMR Spectroscopic Data of 5-Propylfuran-2-carbaldehyde[3]

Chemical Shift (δ, ppm) Assignment

176.9 C=O (Aldehyde)

163.9 Furan Ring C

151.8 Furan Ring C

123.5 Furan Ring C

108.7 Furan Ring C

30.3 -CH₂- (α to furan)

20.9 -CH₂- (β to furan)

13.6 -CH₃

Solvent: CDCl₃, Frequency: 75 MHz

Experimental Protocols
Synthesis of 5-Propylfuran-2-carbaldehyde[3]
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A detailed experimental protocol for the synthesis of 5-Propylfuran-2-carbaldehyde has been

described.[3] The following is a summary of the reported procedure.

Materials:

CMFDBA 6 (1.013 g, 3.687 mmol)

bis(acetylacetonate)nickel(II) (Ni(acac)₂, 56 mg, 0.22 mmol)

Dry Tetrahydrofuran (THF, 20 mL)

Diallyl ether (0.45 mL, 0.36 g, 3.7 mmol)

Ethyl magnesium chloride (2M in THF, 3.70 mL, 7.40 mmol)

1N Hydrochloric acid (HCl, 100 mL)

Dichloromethane (CH₂Cl₂)

Sodium sulfate (Na₂SO₄)

Silica gel

Hexanes/ethyl acetate (15:1)

Procedure:

A flask is charged with CMFDBA 6 and Ni(acac)₂ under an inert argon atmosphere.

Dry THF and diallyl ether are added, and the mixture is stirred for 5 minutes.

The mixture is cooled to -30 °C.

Ethyl magnesium chloride is added dropwise, and the resulting solution is stirred at -30 °C

for 1 hour.

1N HCl is added, and the mixture is allowed to warm to room temperature and stirred for 1

hour.
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The product is extracted with dichloromethane.

The combined organic layers are dried over Na₂SO₄.

The solvent is evaporated, and the residue is purified by column chromatography on silica

gel using a 15:1 mixture of hexanes and ethyl acetate to yield 5-Propylfuran-2-
carbaldehyde as a yellow oil (83% yield).

Biological Context and Potential Relevance
While no specific signaling pathways involving 5-Propylfuran-2-carbaldehyde have been

documented in the available literature, the furan scaffold is a common motif in a wide range of

biologically active compounds.[1][2] Derivatives of furan have been reported to exhibit diverse

pharmacological properties, including antibacterial, antifungal, antiviral, anti-inflammatory, and

anticancer activities.[1][2][4] The biological effects of these compounds are often attributed to

the electron-rich nature of the furan ring, which can participate in various interactions with

biological macromolecules.[2]

The workflow for investigating the biological activity of a novel furan derivative like 5-
Propylfuran-2-carbaldehyde would typically involve a series of in vitro and in vivo studies.
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Synthesis & Characterization
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Synthesis of 5-Propylfuran-2-carbaldehyde Purification (Chromatography) Spectroscopic Analysis (NMR, IR, MS) Cell Line Screening (e.g., Cancer, Immune cells) Target Identification

Enzyme Inhibition Assays

Antimicrobial Activity Testing

Signaling Pathway Analysis Gene Expression Profiling

Animal Models of Disease Toxicology & Safety Studies

Click to download full resolution via product page

General workflow for biological evaluation of a novel compound.

This generalized workflow illustrates the logical progression from the synthesis and

characterization of a compound to comprehensive in vitro and in vivo studies aimed at

elucidating its biological activity and mechanism of action. Future research on 5-Propylfuran-
2-carbaldehyde would likely follow such a path to determine its potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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